Cas no 15371-04-7 (1,4-Phthalazinedione,2-acetyl-2,3-dihydro-)

• Product Name: 1,4-Phthalazinedione,2-acetyl-2,3-dihydro-
• CAS No: 15371-04-7
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 221168
• PubChem ID: 312206
• Update Time: 2025-04-19

1,4-Phthalazinedione,2-acetyl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Phthalazinedione,2-acetyl-2,3-dihydro-
• 3-acetyl-2H-phthalazine-1,4-dione
• 2-Acetyl-1.4-dioxo-1.2.3.4-tetrahydro-phthalazin
• 2-Acetyl-2,3-dihydro-phthalazin-1,4-dion
• 2-acetyl-2,3-dihydro-phthalazine-1,4-dione
• 2-Acetyl-phthalaz-1.4-dion
• AC1L7KTA
• NSC221232
• 15371-04-7
• NSC-221232
• DTXSID70310007

• Inchi： 1S/C10H8N2O3/c1-6(13)12-10(15)8-5-3-2-4-7(8)9(14)11-12/h2-5H,1H3,(H,11,14)
• InChI Key： HXIIVVYRFABCHX-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(NN1C(C)=O)=O

Computed Properties

• Exact Mass: 204.05354
• Monoisotopic Mass: 204.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.383
• Refractive Index: 1.595
• PSA: 66.48
• LogP: 0.34990